![molecular formula C22H38O4 B1250991 plakortide H](/img/structure/B1250991.png)
plakortide H
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Overview
Description
plakortide H is a natural product found in Plakortis simplex and Plakortis halichondrioides with data available.
Scientific Research Applications
Cytotoxic Properties
Plakortide H, derived from marine sponges, exhibits notable cytotoxic activities. In a study by Fattorusso et al. (2000), plakortide H, along with other compounds, was isolated from the Caribbean marine sponge Plakortis simplex, showing good cytotoxic activity against a murine fibrosarcoma cell line (Fattorusso, 2000). Similarly, Santos et al. (2015) reported the cytotoxic activities of various plakortides, including plakortide H, with IC50 values ranging from 0.2 to 10 μM (Santos et al., 2015).
Anti-parasitic and Antifungal Effects
Plakortide H has demonstrated potential in anti-parasitic and antifungal applications. Xu et al. (2011) found that plakortide F acid, a related compound, inhibited fungal pathogens by interfering with calcium homeostasis (Xu et al., 2011). Furthermore, studies by Feng et al. (2010) on cyclic polyketide peroxides from Plakortis sp. emphasized the antitrypanosomal potential of these compounds (Feng et al., 2010).
Antimalarial Potential
Research has also highlighted the antimalarial capabilities of plakortides. In 2005, Campagnuolo et al. investigated the antimalarial activity of various plakortide derivatives against Plasmodium falciparum strains (Campagnuolo et al., 2005). Skorokhod et al. (2015) further explored the oxidative stress-mediated antimalarial activity of plakortin, showing its effectiveness in generating reactive oxygen species and inducing lipid peroxidation in parasites (Skorokhod et al., 2015).
Biochemical Synthesis and Analysis
Efforts have also been made in the biochemical synthesis and analysis of plakortide H and related compounds. Zhao and Wong (2007) applied the Feldman radical oxygenation in synthesizing the core structure of plakortide E, providing insights into the synthesis of complex polyketides (Zhao & Wong, 2007). Li et al. (2018) reported on the total synthesis of various plakortin polyketides, showcasing a unified strategy for synthesizing these marine-derived compounds (Li et al., 2018).
properties
Product Name |
plakortide H |
---|---|
Molecular Formula |
C22H38O4 |
Molecular Weight |
366.5 g/mol |
IUPAC Name |
methyl 2-[(3S,4S,6S)-4,6-diethyl-6-[(1E,5E)-4-ethyl-2-methylocta-1,5-dienyl]dioxan-3-yl]acetate |
InChI |
InChI=1S/C22H38O4/c1-7-11-12-18(8-2)13-17(5)15-22(10-4)16-19(9-3)20(25-26-22)14-21(23)24-6/h11-12,15,18-20H,7-10,13-14,16H2,1-6H3/b12-11+,17-15+/t18?,19-,20-,22+/m0/s1 |
InChI Key |
BUJRRZDBOYIMBT-GAXZYBPCSA-N |
Isomeric SMILES |
CC/C=C/C(CC)C/C(=C/[C@@]1(C[C@@H]([C@@H](OO1)CC(=O)OC)CC)CC)/C |
Canonical SMILES |
CCC=CC(CC)CC(=CC1(CC(C(OO1)CC(=O)OC)CC)CC)C |
synonyms |
plakortide H |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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